5-Bromo-2-chloro-4-(2-ethoxyphenoxy)pyrimidine

• Molecular Formula: C12H10BrClN2O2
• Molecular Weight: 329.57 g/mol
• IUPAC Name: 5-bromo-2-chloro-4-(2-ethoxyphenoxy)pyrimidine
• InChI: InChI=1S/C12H10BrClN2O2/c1-2-17-9-5-3-4-6-10(9)18-11-8(13)7-15-12(14)16-11/h3-7H,2H2,1H3
• InChI Key: AHOMGTGIYWGUNV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OC2=NC(=NC=C2Br)Cl

Description

5-Bromo-2-chloro-4-(2-ethoxyphenoxy)pyrimidine is a useful research compound. Its molecular formula is C12H10BrClN2O2 and its molecular weight is 329.57 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of NaH (0.42 g 60% in mineral oil, 10.5 mmol) in DMF (8.0 mL) was slowly added 2-ethoxylphenol (1.34 g, 9.7 mmol) in MeCN (4.0 mL) at 0° C. under N2. After the addition, the reaction mixture was allowed to warm up to room temperature for 0.5 hour. 5-bromo-2,4-dichloropyrimidine (2.0 g, 8.8 mmol) in MeCN (16.0 mL) was slowly added and then the resulting reaction mixture was stirred at room temperature for 24 hour. EtOAc (120 mL) was added and washed with NaOH (30 mL, 0.5N) and brine (25×2 mL). The organic layer was dried with MgSO4, and concentrated under reduced pressure. The residue was purified by silica gel chromatography (10% to 30% EtOAc in Hexanes, gradient elution) to provide the 5-bromo-2-chloro-4-(2-ethoxyphenoxy)pyrimidine. MS m/z=330 [M+1]+. Calc'd for: C12H10BrClN2O2: 329